Cas no 4431-51-0 (Hexanoic acid,2-(aminocarbonyl)-)

• Product Name: Hexanoic acid,2-(aminocarbonyl)-
• CAS No: 4431-51-0
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 325402
• PubChem ID: 21953508
• Update Time: 2025-04-19

Hexanoic acid,2-(aminocarbonyl)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,2-(aminocarbonyl)-
• Butylmalonamic acid
• Hexanoic acid, 2-carbamoyl-
• Malonamicacid, 2-butyl- (8CI)
• 4431-51-0
• 2-CARBAMOYLHEXANOIC ACID
• AT39161
• SCHEMBL1303673
• SY352451
• MFCD20640921

• Inchi： 1S/C7H13NO3/c1-2-3-4-5(6(8)9)7(10)11/h5H,2-4H2,1H3,(H2,8,9)(H,10,11)
• InChI Key： USQLFLIKXFHSBZ-UHFFFAOYSA-N
• SMILES： OC(C(C(N)=O)CCCC)=O

Computed Properties

• Exact Mass: 159.08959
• Monoisotopic Mass: 159.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 80.39